Cas no 1267110-00-8 (5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine)

• Product Name: 5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine
• CAS No: 1267110-00-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6237415
• PubChem ID: 64983047
• Update Time: 2025-06-08

5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine
• EN300-1852626
• CS-0285202
• 5-(4-fluoro-3-methylphenyl)-1,2-oxazol-3-amine
• AKOS014313823
• 1267110-00-8

• Inchi： 1S/C10H9FN2O/c1-6-4-7(2-3-8(6)11)9-5-10(12)13-14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： QMFQCECKAVCIQV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=CC(N)=NO2)C=C1C

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine

Introduction to 5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine and Its Significance in Modern Pharmaceutical Research

5-(4-Fluoro-3-methylphenyl)isoxazol-3-amine, with the CAS number 1267110-00-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This heterocyclic amine, characterized by an isoxazole ring fused with a fluoro-substituted methylphenyl group, represents a promising scaffold for the development of novel therapeutic agents.

The< strong>isoxazole core is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its presence in 5-(4-fluoro-3-methylphenyl)isoxazol-3-amine contributes to its potential ability to interact with biological targets, making it a valuable candidate for further investigation. The< strong>fluoro-substituent at the para position of the methylphenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various therapeutic targets. The< strong>5-(4-fluoro-3-methylphenyl)isoxazol-3-amine structure has shown promise in preliminary studies as a potential inhibitor of enzymes involved in inflammatory pathways. Specifically, its interaction with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes has been explored, suggesting its potential as an anti-inflammatory agent.

The< strong>methylphenyl group in the compound's structure not only contributes to its pharmacokinetic properties but also influences its binding affinity to biological targets. This makes 5-(4-fluoro-3-methylphenyl)isoxazol-3-amine a versatile scaffold for medicinal chemists to modify and optimize for specific therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have indicated that 5-(4-fluoro-3-methylphenyl)isoxazol-3-amine can effectively bind to the active sites of COX enzymes, potentially inhibiting their catalytic activity. This finding aligns with the growing interest in developing selective COX inhibitors for treating chronic inflammatory diseases.

Beyond its anti-inflammatory potential, 5-(4-fluoro-3-methylphenyl)isoxazol-3-amine has also been investigated for its possible role in other therapeutic areas. For instance, its structural motif resembles that of certain kinase inhibitors, which are crucial in cancer therapy. Preliminary experiments have suggested that this compound may interfere with the activity of specific kinases involved in tumor growth and progression.

The< strong>CAS number 1267110-00-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies.

The synthesis of< strong>5-(4-fluoro-3-methylphenyl)isoxazol-3-amine involves multi-step organic reactions, including condensation reactions to form the isoxazole ring and subsequent functional group modifications. The introduction of the fluoro-substituent requires careful handling due to its reactivity and sensitivity to environmental conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product.

In conclusion, 5-(4-fluoro-3-methylphenyl)isoxazol-3-amine, identified by its CAS number 1267110-00-8, represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.